Cas no 78135-07-6 (Potassium 4-chlorobenzenesulfonate)
Potassium 4-chlorobenzenesulfonate is a white crystalline solid with the molecular formula C₆H₄ClKO₃S. It is a benzenesulfonate derivative, characterized by the presence of a chlorine substituent at the para position. This compound is widely used as an intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. Its high solubility in water and stability under various reaction conditions make it a versatile reagent. The potassium salt form enhances its handling and storage properties compared to the free sulfonic acid. It is also employed in electrochemical applications and as a surfactant precursor due to its anionic sulfonate group.
78135-07-6 structure
Product Name:Potassium 4-chlorobenzenesulfonate
CAS No:78135-07-6
MF:C6H4ClKO3S
MW:230.710460662842
CID:59949
PubChem ID:23666504
Update Time:2025-05-28
Potassium 4-chlorobenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Potassium 4-chlorobenzenesulfonate
- 4-Chloro-benzenesulfonic acid potassium-salt
- 4-Chlor-benzolsulfonsaeure,Kalium-Salz
- 4-chloro-benzene sulfonic acid potassium salt
- Benzenesulfonicacid, 4-chloro-, potassium salt (9CI)
- Potassium p-chlorobenzenesulfonate
- 78135-07-6
- AKOS003052873
- potassium 4-chlorobenzene-1-sulfonate
- AKOS016009737
- EC 451-910-3
- 4-Chlorobenzenesulfonic acid potassium salt
- SCHEMBL6568401
- Potassium 4-chloro-benzenesulfonate
- FT-0708416
- Potassium4-chlorobenzenesulfonate
- AC-18248
- DTXSID30635420
- potassium;4-chlorobenzenesulfonate
- CRAWBPGXIICWMH-UHFFFAOYSA-M
- potassium,4-chlorobenzenesulfonate
- G82924
- 4-CHLOROBENZENESULFONICACIDPOTASSIUM
-
- MDL： MFCD06656231
- Inchi： 1S/C6H5ClO3S.K/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,(H,8,9,10);/q;+1/p-1
- InChI Key： CRAWBPGXIICWMH-UHFFFAOYSA-M
- SMILES： [K+].ClC1C=CC(=CC=1)S(=O)(=O)[O-]
Computed Properties
- Exact Mass: 229.92100
- Monoisotopic Mass: 229.9206743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6Ų
Experimental Properties
- PSA: 65.58000
- LogP: 2.32490
Potassium 4-chlorobenzenesulfonate Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Potassium 4-chlorobenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019086965-1g |
Potassium 4-chlorobenzenesulfonate |
78135-07-6 | 95% | 1g |
$400.00 | 2023-09-01 | |
| TRC | P077700-250mg |
Potassium 4-chlorobenzenesulfonate |
78135-07-6 | 250mg |
$ 275.00 | 2022-06-02 | ||
| TRC | P077700-500mg |
Potassium 4-chlorobenzenesulfonate |
78135-07-6 | 500mg |
$ 455.00 | 2022-06-02 | ||
| TRC | P077700-1000mg |
Potassium 4-chlorobenzenesulfonate |
78135-07-6 | 1g |
$ 730.00 | 2022-06-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660141-1g |
Potassium 4-chlorobenzenesulfonate |
78135-07-6 | 98% | 1g |
￥3024.00 | 2024-07-28 | |
| A2B Chem LLC | AI56356-100mg |
Potassium 4-chlorobenzenesulfonate |
78135-07-6 | 98% | 100mg |
$51.00 | 2024-04-19 | |
| A2B Chem LLC | AI56356-250mg |
Potassium 4-chlorobenzenesulfonate |
78135-07-6 | 98% | 250mg |
$85.00 | 2024-04-19 | |
| A2B Chem LLC | AI56356-1g |
Potassium 4-chlorobenzenesulfonate |
78135-07-6 | 98% | 1g |
$228.00 | 2024-04-19 | |
| Crysdot LLC | CD12031358-1g |
Potassium 4-chlorobenzenesulfonate |
78135-07-6 | 95+% | 1g |
$353 | 2024-07-24 |
Potassium 4-chlorobenzenesulfonate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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